Cas no 1420792-06-8 (6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid)

• Product Name: 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid
• CAS No: 1420792-06-8
• MF: C₁₁H₇FN₂O₄
• MW: 250.182686090469
• CID: 5060806
• Update Time: 2025-06-11

6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid
• 6-Fluoro-5-methyl-8-nitro-quinoline-2-carboxylic acid

• Inchi： 1S/C11H7FN2O4/c1-5-6-2-3-8(11(15)16)13-10(6)9(14(17)18)4-7(5)12/h2-4H,1H3,(H,15,16)
• InChI Key： YTVXZDWNJSAJRT-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C(=CC=C(C(=O)O)N=2)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 96

Additional information on 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid

6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid (CAS No. 1420792-06-8): A Comprehensive Overview

6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid (CAS No. 1420792-06-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive fluorine, methyl, and nitro substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid is composed of a quinoline core with specific functional groups that contribute to its unique properties. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, while the methyl group increases its hydrophobicity. The nitro group, on the other hand, imparts redox activity and can influence the compound's pharmacological profile.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid. Studies have shown that this compound exhibits significant antimicrobial activity against a variety of pathogenic bacteria, including both Gram-positive and Gram-negative strains. This makes it a promising candidate for the development of novel antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid could be further developed as a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid have also been studied in detail. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use in vivo. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid has been explored for its use in chemical biology and drug discovery research. The compound's ability to modulate specific biological targets makes it a valuable tool for investigating cellular processes and identifying new drug targets. Its unique structure also provides a platform for the design and synthesis of novel derivatives with enhanced biological activities.

The synthesis of 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid has been optimized using various synthetic routes, ensuring high yields and purity. These synthetic methods have been reported in several peer-reviewed journals, providing detailed protocols for researchers interested in producing this compound for their own studies.

In conclusion, 6-Fluoro-5-methyl-8-nitroquinoline-2-carboxylic acid (CAS No. 1420792-06-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of drug discovery.